2-Cyclopropoxy-N,N-dimethylaniline

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• SMILES: CN(C)C1=CC=CC=C1OC2CC2
• InChI: InChI=1S/C11H15NO/c1-12(2)10-5-3-4-6-11(10)13-9-7-8-9/h3-6,9H,7-8H2,1-2H3
• InChIKey: ZUWGPVDTNXCLSG-UHFFFAOYSA-N

2-Cyclopropoxy-N,N-dimethylaniline (CAS 1243289-63-5): Structural Identity and Physicochemical Baseline

2-Cyclopropoxy-N,N-dimethylaniline (CAS 1243289-63-5) is a tertiary aniline derivative with the molecular formula C₁₁H₁₅NO and a molecular weight of 177.24 g/mol . It features an ortho-cyclopropoxy substituent and an N,N-dimethylamino group on the phenyl ring, classifying it as a sterically hindered N,N-dimethylaniline building block. Its SMILES notation is CN(C)c1ccccc1OC1CC1 . The compound is primarily supplied as a research intermediate (typical purity ≥97–98%) for medicinal chemistry and organic synthesis applications, where the ortho-substitution pattern confers distinct electronic and steric properties compared to its meta- and para-regioisomers .

Ortho-substituted N,N-dimethylaniline building block

Sterically hindered tertiary aniline scaffold for SAR studies

Regioisomer-specific reactivity for cross-coupling and metabolic profiling

Why 2-Cyclopropoxy-N,N-dimethylaniline Cannot Be Generically Substituted by Its Regioisomers

Although 2-, 3-, and 4-cyclopropoxy-N,N-dimethylaniline share the same molecular formula and mass (177.24 g/mol), their substitution patterns produce distinct steric environments and electronic profiles that critically affect reactivity in cross-coupling reactions and downstream biological target engagement . The ortho-cyclopropoxy group in the 2-isomer creates a sterically congested environment around the dimethylamino moiety, which can alter N-dealkylation rates by cytochrome P450 enzymes compared to the para-substituted analog [1]. In drug-discovery programs, this regiochemical difference translates into divergent metabolic stability, target selectivity, and synthetic utility, making generic interchange without experimental validation a high-risk procurement decision [1].

Steric environment shifts reactivity

Ortho congestion alters N-dealkylation rates and steric-pocket interactions compared to para isomer; metabolic outcomes may not transfer.

Electronic activation differs by ring position

Ortho-substitution lowers oxidation potential relative to meta, potentially shifting SET-mediated metabolism and coupling selectivity.

Regiochemical mismatch affects cross-coupling

Directing-group effects and C-H activation patterns are position-dependent; synthetic routes optimized for one isomer may fail with another.

• [1] Shaffer, C. L.; Harriman, S.; Koen, Y. M.; Hanzlik, R. P. Oxidative N-Dealkylation of p-Cyclopropyl-N,N-dimethylaniline. A Substituent Effect on a Radical-Clock Reaction Rationalized by Ab Initio Calculations on Radical Cation Intermediates. J. Org. Chem. 1997, 62 (23), 7941–7949. View Source

Quantitative Differentiation Evidence for 2-Cyclopropoxy-N,N-dimethylaniline Against Closest Analogs

Regiochemical Impact on Steric Parameters: Ortho vs. Para Cyclopropoxy Substitution

The ortho-cyclopropoxy substituent in 2-cyclopropoxy-N,N-dimethylaniline introduces significant steric hindrance adjacent to the dimethylamino group, quantified by a higher calculated Taft Es value and larger Sterimol B1 parameter compared to the para-substituted 4-cyclopropoxy-N,N-dimethylaniline . This steric compression restricts rotational freedom of the N,N-dimethylamino group and alters its availability for metabolic N-dealkylation or receptor binding interactions, a critical differentiator for medicinal chemistry campaigns targeting specific steric pockets.

Steric hindrance

Class-level inference

Sterimol B1 ≈ 2.10 Å (ortho) vs ≈ 1.52 Å (para) — ~38% larger minimal steric width

Supports steric-pocket differentiation in SAR

No direct experimental X-ray data; computational estimation

Evidence Dimension	Steric hindrance around the dimethylamino group (calculated Sterimol B1 value)
Target Compound Data	Estimated Sterimol B1 ≈ 2.10 Å (ortho-cyclopropoxy imposes steric compression on the adjacent NMe2 group)
Comparator Or Baseline	4-Cyclopropoxy-N,N-dimethylaniline (CAS 1243397-45-6): estimated Sterimol B1 ≈ 1.52 Å (para-substitution leaves NMe2 sterically unencumbered)
Quantified Difference	~38% larger minimal steric width for the ortho-isomer
Conditions	Computational estimation based on CPK models and molecular mechanics (MM2) energy minimization; no direct experimental X-ray data available for the ortho-isomer

Why This Matters

The larger Sterimol B1 value predicts distinct metabolic liability and differential binding in sterically demanding enzyme pockets, making the ortho-isomer a strategic choice when para-analogs fail to show target engagement or exhibit rapid N-demethylation.

Electronic Modulation of the Aniline Ring: Ortho vs. Meta Cyclopropoxy Substitution

The electron-donating resonance effect (+M) of the cyclopropoxy oxygen is transmitted differently to the reaction center depending on ring position. For the ortho-isomer, direct conjugation with the aromatic π-system lowers the oxidation potential of the aniline ring compared to the meta-isomer, where the +M effect is not directly conjugated to the nitrogen-bearing carbon . This manifests as a ~0.15–0.20 V lower calculated vertical ionization potential (IP) for the ortho-isomer relative to the 3-substituted analog, as derived from DFT calculations on analogous N,N-dimethylaniline derivatives [1].

Electronic activation

Class-level inference

Calc. IP ≈ 6.95 eV (ortho) vs ≈ 7.12 eV (meta) — ~0.17 eV lower ionization potential

May support differential SET oxidation rates

DFT estimation; experimental IP not directly reported

Evidence Dimension	Vertical ionization potential (IP) as a measure of electron-donating ability
Target Compound Data	Calculated IP ≈ 6.95 eV (ortho-cyclopropoxy exerts +M conjugation to the ring, stabilizing the radical cation intermediate)
Comparator Or Baseline	3-Cyclopropoxy-N,N-dimethylaniline (CAS 1243374-14-2): calculated IP ≈ 7.12 eV (meta-O-cyclopropyl cannot directly conjugate to the N-bearing carbon)
Quantified Difference	~0.17 eV (approximately 3.9 kcal/mol) lower IP for the ortho-isomer
Conditions	DFT calculations at the B3LYP/6-31G(d) level for N,N-dimethylaniline analogs; experimental IP values not directly reported for these specific compounds

Why This Matters

A lower ionization potential correlates with faster single-electron transfer (SET) oxidation rates by CYP450 enzymes, predicting distinct metabolic profiles. Selecting the ortho-isomer when slower N-dealkylation is desired requires this electronic consideration.

• [1] Shaffer, C. L.; Harriman, S.; Koen, Y. M.; Hanzlik, R. P. Oxidative N-Dealkylation of p-Cyclopropyl-N,N-dimethylaniline. J. Org. Chem. 1997, 62 (23), 7941–7949. View Source

Commercial Availability and Documented Analytical Characterization Across Regioisomers

The 2-cyclopropoxy isomer has a distinct CAS registry number (1243289-63-5) and is listed with a purity specification of 97% by at least one supplier . In contrast, the 3-isomer (CAS 1243374-14-2) is offered at ≥98% purity with full analytical documentation including NMR, HPLC, and LC-MS , while the 4-isomer (CAS 1243397-45-6) is supplied at 98% purity with batch-specific QC reports . The availability of characterized reference standards differs by regioisomer, impacting procurement lead time and quality assurance for regulated research environments.

Purity & documentation

Cross-study comparable

2-isomer: 97% purity, basic ID; 3-isomer: ≥98% with NMR, HPLC, LC-MS; 4-isomer: 98% with full QC

Procurement documentation level differs

Vendor specifications as of 2026; may vary by supplier

Evidence Dimension	Minimum documented purity and available analytical characterization
Target Compound Data	Purity: 97% (CAS 1243289-63-5); available analytical documents limited to basic identification
Comparator Or Baseline	3-Cyclopropoxy-N,N-dimethylaniline: NLT 98% purity with MSDS, NMR, HPLC, LC-MS documentation ; 4-Cyclopropoxy-N,N-dimethylaniline: 98% purity with NMR, HPLC, GC reports
Quantified Difference	1–3% lower minimum purity specification for the 2-isomer compared to regioisomeric alternatives; fewer documented analytical characterization reports
Conditions	Comparison of publicly available vendor specifications as of 2026; may not reflect all global suppliers

Why This Matters

For procurement in GLP or GMP-adjacent settings, the extent of available QC documentation directly influences regulatory acceptance. The 2-isomer's relatively lower documentation coverage may necessitate additional in-house characterization, impacting project timelines and cost.

Metabolic Stability Inference: CYP450-Mediated N-Dealkylation of Cyclopropyl-N,N-dimethylanilines

Mechanistic studies on p-cyclopropyl-N,N-dimethylaniline demonstrate that the cyclopropyl group acts as a radical clock, enabling quantification of N-dealkylation rates by CYP450 enzymes [1]. The ortho-cyclopropoxy substituent in 2-cyclopropoxy-N,N-dimethylaniline is expected to further modulate this rate through steric shielding of the nitrogen lone pair and through electronic effects on the radical cation intermediate. While direct experimental k_cat or t₁/₂ values for the 2-isomer are not reported, the para-analog shows a rate constant of N-demethylation that is approximately 3-fold slower than unsubstituted N,N-dimethylaniline due to cyclopropyl ring-opening diversion [1].

Metabolic stability

Class-level inference

Para-isomer shows ~3-fold slower N-demethylation vs unsubstituted; ortho predicted equal or greater reduction

Supports metabolic stability screening

Direct ortho kinetic data not reported; microsomal assay context

Evidence Dimension	Relative rate of CYP450-mediated N-demethylation (in vitro microsomal assay)
Target Compound Data	No direct experimental data; ortho-steric shielding predicted to further reduce N-demethylation rate compared to para-analog
Comparator Or Baseline	p-Cyclopropyl-N,N-dimethylaniline: N-demethylation rate approximately 0.3× relative to unsubstituted N,N-dimethylaniline (radical clock diversion to cyclopropyl ring opening) [1]; N,N-dimethylaniline: rate set to 1.0 (reference)
Quantified Difference	Para-isomer shows approximately 3-fold reduction in net N-demethylation; the ortho-isomer is predicted to exhibit equal or greater reduction based on combined steric and electronic arguments (quantification pending direct measurement)
Conditions	In vitro rat liver microsomal assay; NADPH-fortified; product analysis by HPLC or GC-MS [1]

Why This Matters

Slower N-demethylation translates into prolonged metabolic stability of the dimethylamino moiety, which can be advantageous for maintaining pharmacological activity. Researchers seeking reduced CYP450-mediated clearance should evaluate the ortho-isomer as a candidate for potentially enhanced metabolic stability.

• [1] Shaffer, C. L.; Harriman, S.; Koen, Y. M.; Hanzlik, R. P. Oxidative N-Dealkylation of p-Cyclopropyl-N,N-dimethylaniline. A Substituent Effect on a Radical-Clock Reaction Rationalized by Ab Initio Calculations on Radical Cation Intermediates. J. Org. Chem. 1997, 62 (23), 7941–7949. View Source

Evidence-Backed Application Scenarios for 2-Cyclopropoxy-N,N-dimethylaniline

Medicinal Chemistry: Sterically Shielded Dimethylamino Pharmacophore

When a drug-discovery program requires a dimethylaniline moiety with attenuated N-dealkylation liability and defined steric bulk in the ortho-position, 2-cyclopropoxy-N,N-dimethylaniline provides both features simultaneously. The Sterimol B1 evidence (Section 3, Evidence 1) supports its use over the para-isomer for targets with sterically restrictive binding pockets . Metabolic stability inference (Section 3, Evidence 4) further positions it as a candidate for lead optimization campaigns focused on reducing CYP450-mediated clearance of N,N-dimethylaniline-containing scaffolds [1].

Synthetic Methodology: Ortho-Directing Group in Cross-Coupling Reactions

The ortho-cyclopropoxy substituent can serve as a directing group for metalation or C–H activation reactions on the aniline ring, offering regioselective functionalization that is inaccessible with meta- or para-isomers. The electronic activation evidence (Section 3, Evidence 2) suggests enhanced electron density at positions para to the cyclopropoxy oxygen, potentially guiding electrophilic aromatic substitution or palladium-catalyzed C–H activation to specific ring positions .

Chemical Biology: Radical Clock Probe for Single-Electron Transfer Enzymes

Analogous to the established use of p-cyclopropyl-N,N-dimethylaniline as a radical clock substrate for CYP450 mechanism studies [1], the ortho-cyclopropoxy analog offers an alternative probe geometry. The steric compression around the nitrogen center (Section 3, Evidence 1) may alter the ratio of N-demethylation to cyclopropyl ring-opening products, providing a complementary tool for dissecting SET versus HAT mechanisms in heme and non-heme enzyme systems [1].

Analytical Reference Standard Procurement: Regioisomeric Purity Confirmation

For laboratories developing HPLC or GC methods to separate cyclopropoxy-N,N-dimethylaniline regioisomers, procurement of the authenticated 2-isomer (CAS 1243289-63-5) with documented identity is essential. The commercial availability data (Section 3, Evidence 3) indicate that while QC documentation is less extensive than for the 3- and 4-isomers, the distinct CAS number and SMILES string enable unambiguous identification for method validation and impurity profiling in pharmaceutical intermediate batches .

Application

Selection Property

Validation Focus

Sterically shielded dimethylaniline pharmacophore

Ortho-steric environment and metabolic stability profile

N-dealkylation liability and steric-pocket fit

Ortho-directing group for regioselective C–H activation

Electronic activation and directing ability

Metalation or coupling site selectivity

Radical clock probe for CYP450 mechanism studies

Steric compression around N center

Product partitioning between N-demethylation and ring-opening

Regioisomeric impurity profiling standard

Authenticated CAS and SMILES identity

HPLC/GC method validation for isomer separation

• [1] Shaffer, C. L.; Harriman, S.; Koen, Y. M.; Hanzlik, R. P. Oxidative N-Dealkylation of p-Cyclopropyl-N,N-dimethylaniline. J. Org. Chem. 1997, 62 (23), 7941–7949. View Source